3-chloro-5-ethoxy-4-[(3-fluorobenzyl)oxy]benzaldehyde

• IUPAC Name: 3-chloro-5-ethoxy-4-[(3-fluorophenyl)methoxy]benzaldehyde
• InChI: InChI=1S/C16H14ClFO3/c1-2-20-15-8-12(9-19)7-14(17)16(15)21-10-11-4-3-5-13(18)6-11/h3-9H,2,10H2,1H3
• InChI Key: NXARVYNPWLQJSX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=O)Cl)OCC2=CC(=CC=C2)F
• Molecular Formula: C16H14ClFO3
• Molecular Weight: 308.73 g/mol

Description

3-chloro-5-ethoxy-4-[(3-fluorobenzyl)oxy]benzaldehyde is a chemical compound that is commonly used in scientific research. This compound has a wide range of applications in the field of chemistry and biochemistry.

Mechanism of Action

The mechanism of action of 3-chloro-5-ethoxy-4-[(3-fluorobenzyl)oxy]benzaldehyde is not fully understood. However, it is believed to work by inhibiting certain enzymes in the body. This inhibition leads to a decrease in the activity of these enzymes, which can have a wide range of effects on the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it is believed to have an impact on various biochemical and physiological processes in the body. For example, it may have an effect on the metabolism of certain compounds, or it may affect the activity of certain enzymes in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-chloro-5-ethoxy-4-[(3-fluorobenzyl)oxy]benzaldehyde in lab experiments is that it is a relatively stable compound that can be easily synthesized. Additionally, it has a wide range of applications in various fields of research. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are many future directions for research involving 3-chloro-5-ethoxy-4-[(3-fluorobenzyl)oxy]benzaldehyde. One possible direction is to study its effects on specific enzymes in the body. Another direction is to investigate its potential as a drug or pharmaceutical. Additionally, further research is needed to fully understand its mechanism of action and its impact on biochemical and physiological processes in the body.

Synthesis Methods

The synthesis of 3-chloro-5-ethoxy-4-[(3-fluorobenzyl)oxy]benzaldehyde is a multi-step process that involves the use of several reagents. The synthesis starts with the reaction between 3-fluorobenzyl alcohol and 3-chloro-5-ethoxybenzaldehyde in the presence of a base such as potassium carbonate. This reaction forms this compound, which is then purified using various techniques such as column chromatography.

Scientific Research Applications

3-chloro-5-ethoxy-4-[(3-fluorobenzyl)oxy]benzaldehyde has a wide range of applications in scientific research. It is commonly used as a starting material for the synthesis of various compounds. This compound is also used in the development of new drugs and pharmaceuticals. Additionally, it is used in the study of various biochemical and physiological processes.